Cas no 10537-86-7 (4-Hydroxy-3,5-bis(1-methylethyl)-benzaldehyde)

• Product Name: 4-Hydroxy-3,5-bis(1-methylethyl)-benzaldehyde
• CAS No: 10537-86-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00812875
• CID: 212356
• PubChem ID: 82712
• Update Time: 2025-05-28

4-Hydroxy-3,5-bis(1-methylethyl)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3,5-bis(isopropyl)benzaldehyde
• 4-hydroxy-3,5-bis(1-methylethyl)Benzaldehyde
• 4-hydroxy-3,5-diisopropylbenzaldehyde
• Benzaldehyde,4-hydroxy-3,5-bis(1-methylethyl)-
• 4-hydroxy-3,5-di(propan-2-yl)benzaldehyde
• Einecs 234-111-2
• 3,5-Diisopropyl-4-hydroxybenzaldehyde
• 3,5-Bis(1-methylethyl)-4-hydroxybenzaldehyde
• WVGDLTQPAQUBMO-UHFFFAOYSA-N
• CDS1_003950
• CBMicro_017454
• Cambridge id 5318853
• DivK1c_004990
• 3,5-diisopropy-4-hydroxylbenzaldehyde
• 3,5-diisopropyl-4-hydroxylbenzalde
• 4-Hydroxy-3,5-bis(1-methylethyl)-benzaldehyde
• AT-057/11549756
• FT-0658174
• A801218
• 10537-86-7
• CCG-6041
• AS-64605
• AB00080505-01
• AKOS000100686
• CHEMBL55354
• P17037
• 4-hydroxy-3,5-bis(propan-2-yl)benzaldehyde
• SR-01000204401
• BIM-0017384.P001
• 3,5-di-isopropyl-4-hydroxybenzaldehyde
• Benzaldehyde, 4-hydroxy-3,5-bis(1-methylethyl)-
• CS-0061022
• 3,5,-di-iso-propyl 4 hydroxybenzaldehyde
• DTXSID50147095
• SR-01000204401-1
• SCHEMBL2597919
• 3,5-diisopropyl-4-hydroxylbenzaldehyde
• NS00023370
• MFCD00812875
• PD182196
• 3,5-diisopropyl-4-hydroxy-benzaldehyde
• 4-Hydroxy-3,5-bis(1-methylethyl)benzaldehyde; 3,5-Bis(1-methylethyl)-4-hydroxybenzaldehyde; 3,5-Diisopropyl-4-hydroxybenzaldehyde; 4-Hydroxy-3,5-bis(isopropyl)benzaldehyde; 4-Hydroxy-3,5-diisopropylbenzaldehyde;

• MDL： MFCD00812875
• Inchi： 1S/C13H18O2/c1-8(2)11-5-10(7-14)6-12(9(3)4)13(11)15/h5-9,15H,1-4H3
• InChI Key： WVGDLTQPAQUBMO-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C=O)=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.3

Experimental Properties

• PSA: 37.3